N-(4-bromophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: N-(4-bromophenyl)-6,8-dimethyl-2-pyridin-3-ylquinoline-4-carboxamide
• InChI: InChI=1S/C23H18BrN3O/c1-14-10-15(2)22-19(11-14)20(12-21(27-22)16-4-3-9-25-13-16)23(28)26-18-7-5-17(24)6-8-18/h3-13H,1-2H3,(H,26,28)
• InChI Key: AGIFIWNISXOOHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=CC(=N2)C3=CN=CC=C3)C(=O)NC4=CC=C(C=C4)Br)C
• Molecular Formula: C23H18BrN3O
• Molecular Weight: 432.3 g/mol

Description

N-(4-bromophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide is a complex organic compound that belongs to the class of quinolinecarboxamides This compound is characterized by the presence of a bromophenyl group, a pyridinyl group, and a quinolinecarboxamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using automated reactors. The process would be optimized for yield and purity, with careful control of reaction parameters such as temperature, pressure, and reagent concentrations. The use of continuous flow reactors could also be considered to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

N-(4-bromophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide
• N-(4-fluorophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide

Uniqueness

N-(4-bromophenyl)-6,8-dimethyl-2-(3-pyridinyl)-4-quinolinecarboxamide is unique due to the presence of the bromophenyl group, which can influence its reactivity and biological activity. The bromine atom can participate in halogen bonding and other interactions, potentially enhancing the compound’s efficacy in certain applications.